6-aminoestradiol
6-aminoestradiol
Brand Name:
Vulcanchem
CAS No.:
104975-49-7
VCID:
VC0027207
InChI:
InChI=1S/C18H25NO2/c1-18-7-6-12-11-3-2-10(20)8-14(11)16(19)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15-17,20-21H,4-7,9,19H2,1H3/t12-,13-,15+,16?,17+,18+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)N
Molecular Formula:
C18H25NO2
Molecular Weight:
287.4 g/mol
6-aminoestradiol
CAS No.: 104975-49-7
Main Products
VCID: VC0027207
Molecular Formula: C18H25NO2
Molecular Weight: 287.4 g/mol
| CAS No. | 104975-49-7 |
|---|---|
| Product Name | 6-aminoestradiol |
| Molecular Formula | C18H25NO2 |
| Molecular Weight | 287.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-6-amino-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C18H25NO2/c1-18-7-6-12-11-3-2-10(20)8-14(11)16(19)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15-17,20-21H,4-7,9,19H2,1H3/t12-,13-,15+,16?,17+,18+/m1/s1 |
| Standard InChIKey | NJQNPYWBIWHYJP-YDYZGFHSSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CC(C4=C3C=CC(=C4)O)N |
| SMILES | CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)N |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)N |
| Synonyms | 6-aminoestradiol 6-aminoestradiol hydrochloride, (6alpha,17beta)-isomer 6-aminoestradiol, (6alpha,17beta)-isomer 6-aminoestradiol, (6beta,17beta)-isome |
| PubChem Compound | 67380 |
| Last Modified | Nov 11 2021 |
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